Cas no 175203-37-9 (2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile)

2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile structure
175203-37-9 structure
Product Name:2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile
CAS No:175203-37-9
MF:C8H5N3O2
MW:175.144201040268
CID:111878
PubChem ID:2821800
Update Time:2025-04-18

2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzo[c][1,2,5]oxadiazol-5-yloxy)acetonitrile
    • 2-(2,1,3-benzoxadiazol-5-yloxy)acetonitrile
    • Acetonitrile,2-(2,1,3-benzoxadiazol-5-yloxy)-
    • IDI1_015276
    • DTXSID40384896
    • AKOS006371185
    • HMS1442A17
    • 175203-37-9
    • 4-METHYL-1,3-DIHYDRO-BENZO[1,2,5]THIADIAZOLE2,2-DIOXIDE
    • Oprea1_318249
    • Maybridge3_003889
    • Inchi: 1S/C8H5N3O2/c9-3-4-12-6-1-2-7-8(5-6)11-13-10-7/h1-2,5H,4H2
    • InChI Key: IDBSEFPLQLTMPI-UHFFFAOYSA-N
    • SMILES: O(CC#N)C1C=CC2C(C=1)=NON=2

Computed Properties

  • Exact Mass: 175.03825
  • Monoisotopic Mass: 175.038176411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 71.9Ų

Experimental Properties

  • PSA: 71.94
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